Cas no 2167064-54-0 (1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2167064-54-0
• MF: C₈H₁₃ClN₂O₃S
• MW: 252.718419790268
• CID: 5907242
• PubChem ID: 165447042
• Update Time: 2025-10-29

1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
• 2167064-54-0
• EN300-1461504
• [1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride

• Inchi： 1S/C8H13ClN2O3S/c1-7-8(6-15(9,12)13)5-11(10-7)3-4-14-2/h5H,3-4,6H2,1-2H3
• InChI Key： XBMSXHKXEHLIIO-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN(CCOC)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 252.0335411g/mol
• Monoisotopic Mass: 252.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-methoxyethyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride

1-(2-Methoxyethyl)-3-Methyl-1H-Pyrazol-4-Ylmethanesulfonyl Chloride (CAS No. 2167064-54-0): A Comprehensive Overview

1-(2-Methoxyethyl)-3-Methyl-1H-Pyrazol-4-Ylmethanesulfonyl Chloride, identified by the CAS registry number 2167064-54-0, is a highly specialized organic compound with significant applications in various fields of chemical research and industry. This compound, belonging to the class of sulfonyl chlorides, has garnered attention due to its unique structural features and versatile reactivity. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 1-(2-Methoxyethyl)-3-Methyl-1H-Pyrazol-4-Ylmethanesulfonyl Chloride comprises a pyrazole ring substituted with a methyl group at position 3 and a methoxyethyl group at position 2. The sulfonyl chloride group is attached to the pyrazole ring at position 4. This arrangement imparts the compound with unique electronic properties, making it a valuable intermediate in organic synthesis. The presence of the sulfonyl chloride group renders the molecule highly reactive, facilitating its use in nucleophilic substitution reactions.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have employed it in the construction of heterocyclic frameworks with applications in drug discovery. The ability of this compound to undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions, has made it a cornerstone in modern organic chemistry.

The synthesis of 1-(2-Methoxyethyl)-3-Methyl-1H-Pyrazol-4-Ylmethanesulfonyl Chloride typically involves multi-step processes that emphasize precision and control over reaction conditions. A common approach involves the sulfonation of the corresponding pyrazole derivative followed by chlorination to introduce the sulfonyl chloride group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

In terms of applications, this compound has found utility in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas. Its role in constructing complex molecular architectures has been pivotal in drug discovery programs aimed at addressing unmet medical needs. Additionally, this compound has shown promise in materials science, where its reactivity can be harnessed to develop novel materials with tailored properties.

Recent research has also explored the use of CAS No. 2167064-54-0 in green chemistry initiatives. By incorporating sustainable practices into its synthesis and application processes, scientists aim to minimize environmental impact while maximizing efficiency. Such efforts underscore the importance of aligning chemical innovation with global sustainability goals.

In conclusion, 1-(2-Methoxyethyl)-3-Methyl-1H-Pyrazol-4-Ylmethanesulfonyl Chloride (CAS No. 2167064-54-0) stands as a testament to the ingenuity and progress in modern organic chemistry. Its structural versatility, coupled with advancements in synthesis and application techniques, positions it as a vital component in both academic research and industrial applications. As research continues to unfold new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.